Cas no 2381-14-8 ( )

• Product Name: &nbsp
• CAS No: 2381-14-8
• MF: C₂₃H₁₅N
• MW: 305.371905565262
• CID: 912776
• PubChem ID: 3527167
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-benzo[a]anthracen-12-ylpyridine
• 12-(2-Pyridyl)-benz< a> anthracen
• 2-BENZ[A]ANTHRACEN-12-YLPYRIDINE
• 2-benzo[a]anthracen-12-yl-pyridine
• AC1MS1G4
• NSC99507
• 2381-14-8
• NSC-99507
• DTXSID90393337
• &nbsp;

• Inchi： 1S/C23H15N/c1-3-9-19-16(7-1)12-13-18-15-17-8-2-4-10-20(17)23(22(18)19)21-11-5-6-14-24-21/h1-15H
• InChI Key： DIEOMXMIVKMCJT-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1C1C2C=CC=CC=2C=C2C=CC3C=CC=CC=3C=12

Computed Properties

• Exact Mass: 307.13621
• Monoisotopic Mass: 305.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89